Cas no 2172518-86-2 (1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid)

• Product Name: 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid
• CAS No: 2172518-86-2
• MF: C₁₅H₉FINO₄S
• MW: 445.20413851738
• CID: 6512673
• PubChem ID: 165503996
• Update Time: 2025-10-25

1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid

• Inchi： 1S/C15H9FINO4S/c16-9-6-7-12-11(8-9)13(17)14(15(19)20)18(12)23(21,22)10-4-2-1-3-5-10/h1-8H,(H,19,20)
• InChI Key： CWDLEWRTPQVZDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(=C(C2=CC(=CC=C12)F)I)C(=O)O)(=O)=O

Additional information on 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid

1-(Benzenesulfonyl)-5-Fluoro-3-Iodo-1H-Indole-2-Carboxylic Acid: A Comprehensive Overview

1-(Benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid (CAS No. 2172518-86-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid is composed of a benzenesulfonyl group, a fluorine atom, an iodine atom, and an indole core. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive compounds with diverse pharmacological activities. The substitution with a benzenesulfonyl group enhances the compound's stability and solubility, while the fluorine and iodine atoms contribute to its electronic and steric properties.

Recent studies have highlighted the importance of 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that it effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. This inhibition was attributed to the compound's ability to disrupt specific protein-protein interactions within the NF-κB signaling pathway.

In another study, published in the European Journal of Medicinal Chemistry, 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid was evaluated for its potential as an antiviral agent. The results showed that it possesses significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was found to involve the inhibition of viral replication through interference with viral RNA synthesis.

The synthesis of 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 5-fluoroindole with benzenesulfonyl chloride followed by iodination and carboxylation steps. This multi-step process requires careful control of reaction conditions to ensure high yields and minimize side reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions and catalysts derived from renewable resources.

The pharmacokinetic properties of 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid have been investigated to assess its suitability for drug development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a long half-life, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-indole-2-carboxylic acid (CAS No. 2172518-86-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.